3-Hydroxy-3-methyl-2,4-pentanedione
Description
Atomic Composition and Molecular Formula Analysis
The molecular structure of 3-Hydroxy-3-methyl-2,4-pentanedione is defined by the empirical formula C6H10O3, with a precise molecular weight of 130.1418 atomic mass units. This composition reflects a compact organic molecule containing six carbon atoms, ten hydrogen atoms, and three oxygen atoms arranged in a specific configuration that includes both ketone and hydroxyl functional groups. The structural formula can be represented as CC(=O)C(C)(O)C(C)=O, indicating the presence of two ketone groups positioned at the 2 and 4 positions of the pentane backbone, with a tertiary alcohol at the 3 position bearing an additional methyl substituent.
The molecular architecture demonstrates the characteristic features of beta-diketone systems, where the two carbonyl groups are separated by a single carbon atom. The central carbon atom (position 3) serves as the site for both the hydroxyl group and the methyl substituent, creating a quaternary carbon center. This arrangement significantly influences the compound's chemical reactivity and physical properties, as the electron-withdrawing effects of the adjacent ketone groups modulate the acidity of the hydroxyl proton and the overall electronic distribution within the molecule.
Detailed spectroscopic analysis reveals that the compound maintains a relatively simple structural framework despite its multiple functional groups. The presence of three oxygen atoms contributes to the molecule's polar character, with each oxygen participating in different types of chemical interactions. The ketone oxygens serve as hydrogen bond acceptors, while the hydroxyl oxygen can function as both a hydrogen bond donor and acceptor, creating opportunities for both intramolecular and intermolecular hydrogen bonding networks.
Properties
CAS No. |
7338-73-0 |
|---|---|
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.14 g/mol |
IUPAC Name |
3-hydroxy-3-methylpentane-2,4-dione |
InChI |
InChI=1S/C6H10O3/c1-4(7)6(3,9)5(2)8/h9H,1-3H3 |
InChI Key |
PYRMISJRKRVNPG-UHFFFAOYSA-N |
SMILES |
CC(=O)C(C)(C(=O)C)O |
Canonical SMILES |
CC(=O)C(C)(C(=O)C)O |
Other CAS No. |
7338-73-0 |
Synonyms |
diacetylmethylcarbinol |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Tautomeric Differences
- Acetylacetone: The parent β-diketone shows ~80% enol content in the gas phase, with tautomerization influenced by solvent polarity and temperature .
- 3-Ethyl-2,4-pentanedione: The ethyl group increases steric hindrance, reducing enol stability compared to the methyl derivative .
- 3,3-Dimethyl-2,4-pentanedione: The dimethyl substitution prevents enolization, rendering it exclusively keto, which limits its utility in reactions requiring enolic protons (e.g., coordination to metal oxides) .
Table 3: Catalytic Performance of MnOx Modified by β-Diketones
- 3-Methyl-2,4-pentanedione: Enhances imine selectivity in MnOx-catalyzed aerobic oxidation of benzylamine due to stable enol-mediated surface adsorption .
- 3,3-Dimethyl-2,4-pentanedione: Fails to modulate catalytic activity, highlighting the indispensability of enolic protons for surface property regulation .
Preparation Methods
Sodium Enolate Alkylation
In a procedure adapted from Organic Syntheses, the sodium enolate of acetylacetone reacts with methyl iodide to form 3-methyl-2,4-pentanedione. While this yields the methyl-substituted analog, introducing a hydroxyl group requires further modification. A hypothetical extension involves using hydroxymethylating agents (e.g., protected hydroxymethyl halides), though direct literature evidence for this specific transformation remains limited.
Key Reaction Conditions
| Parameter | Value |
|---|---|
| Base | Sodium methoxide/ethoxide |
| Alkylating Agent | Methyl iodide |
| Solvent | Ethyl acetate or THF |
| Temperature | 55–60°C |
Thallium Enolate Strategies
Patents describe thallium enolates for improved regiocontrol in β-dicarbonyl alkylations. For example, thallium(I) acetylacetonate reacts with methylating agents under milder conditions, though toxicity concerns limit scalability. Post-alkylation oxidation or hydroxylation steps remain underexplored in available sources.
Oxidation of 3-Methyl-2,4-pentanedione
Introducing a hydroxyl group at the 3-position of preformed 3-methyl-2,4-pentanedione presents challenges due to the tertiary carbon’s low reactivity.
Radical Hydroxylation
Radical-mediated hydroxylation using Fenton’s reagent (Fe²⁺/H₂O₂) or photochemical methods could theoretically functionalize the methyl group. However, no direct applications to this substrate are reported. Competing side reactions, such as overoxidation to carboxylic acids, complicate product isolation.
Epoxidation and Hydrolysis
Epoxidation of a hypothetical α,β-unsaturated derivative (e.g., 3-methyl-2,4-pentanediene) followed by acid-catalyzed ring-opening could yield the diol, but synthetic precedence is absent in reviewed literature.
Condensation Reactions
Cross-Aldol Condensation
Condensing hydroxyacetone (3-hydroxy-2-propanone) with acetylacetone under basic conditions may yield the target compound. However, competing self-condensation of acetylacetone and regiochemical unpredictability limit utility.
Proposed Mechanism
-
Deprotonation of hydroxyacetone’s α-carbon.
-
Nucleophilic attack on acetylacetone’s carbonyl.
-
Dehydration to form conjugated enone.
-
Tautomerization to stabilize β-diketone-hydroxyl structure.
Claisen-Schmidt Condensation
Aryl aldehydes and acetylacetone undergo Claisen-Schmidt reactions to form chalcones, but aliphatic aldehydes like hydroxyacetaldehyde could theoretically produce 3-hydroxy derivatives. No successful implementations are documented.
Biocatalytic Approaches
Enzymatic hydroxylation using cytochrome P450 monooxygenases or dioxygenases offers a stereoselective route. While such methods are established for simpler ketones, their application to β-diketones remains speculative without explicit evidence.
Industrial-Scale Considerations
Catalytic Hydroxylation
Heterogeneous catalysts (e.g., Al₂O₃-supported transition metals) enable ketone functionalization under oxidative conditions. A patent for acetylacetone synthesis using alumina catalysts highlights the potential for adapting such systems, though hydroxylation efficiency is unverified.
Emerging Methodologies
Q & A
Basic Research Questions
Synthetic Methodologies Q: What are the key synthetic routes for producing 3-Hydroxy-3-methyl-2,4-pentanedione, and how are reaction conditions optimized? A: The compound is synthesized via Claisen condensation of methyl acetoacetate with appropriate ketones under acidic or basic catalysis. For analogs like 3-Ethyl-2,4-pentanedione, acylation of 2-heptanone with acetic anhydride using BF₃-acetic acid yields >75% purity after fractional distillation . Optimization involves adjusting catalyst concentration (e.g., 0.1–0.5 mol% BF₃), temperature (80–120°C), and reaction time (4–12 hours). Post-synthesis purification via recrystallization (e.g., using hexane/ethyl acetate) ensures >98% purity, validated by GC-MS and ¹H NMR .
Structural Influence on Reactivity Q: How does the hydroxyl-methyl substituent affect the compound’s coordination chemistry compared to non-hydroxylated analogs? A: The hydroxyl group enhances chelation via hydrogen bonding and electronic effects. For example, 3-Ethyl-2,4-pentanedione forms stable octahedral VO²+ complexes (log K = 8.2 ± 0.3), while hydroxylated variants exhibit stronger binding (Δlog K ≈ 1.5) due to H-bond stabilization. X-ray crystallography confirms bidentate binding through enolic oxygen atoms, with steric effects from methyl groups reducing ligand flexibility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
